Cas no 82463-33-0 (Benzenamine, N-(4-methoxyphenyl)-N,2-dimethyl-)

• Product Name: Benzenamine, N-(4-methoxyphenyl)-N,2-dimethyl-
• CAS No: 82463-33-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 690646
• PubChem ID: 70541175
• Update Time: 2025-04-19

Benzenamine, N-(4-methoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4-methoxyphenyl)-N,2-dimethyl-
• N-(4-methoxyphenyl)-N,2-dimethylaniline
• DTXSID70742369
• SCHEMBL11219352
• 82463-33-0

• Inchi： 1S/C15H17NO/c1-12-6-4-5-7-15(12)16(2)13-8-10-14(17-3)11-9-13/h4-11H,1-3H3
• InChI Key： LWICWEUOXXFFOR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.5Ų